Cas no 5472-83-3 (1-Piperazinebutanol,3-methyl-)

1-Piperazinebutanol,3-methyl- structure
1-Piperazinebutanol,3-methyl- structure
Product Name:1-Piperazinebutanol,3-methyl-
CAS No:5472-83-3
MF:C9H20N2O
MW:172.267902374268
CID:380884
PubChem ID:232251
Update Time:2025-04-19

1-Piperazinebutanol,3-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1-Piperazinebutanol,3-methyl-
    • 1-Piperazinebutanol,3-methyl-(6CI,9CI)
    • 4-(3-methylpiperazin-1-yl)butan-1-ol
    • 5-PIPERAZIN-1-YLPENTAN-1-OL
    • 1-Piperazinebutanol,3-methyl
    • NSC29524
    • AKOS014784987
    • 5472-83-3
    • NSC-29524
    • DTXSID30283066
    • Inchi： 1S/C9H20N2O/c1-9-8-11(6-4-10-9)5-2-3-7-12/h9-10,12H,2-8H2,1H3
    • InChI Key： DPMFTRUVUIADNU-UHFFFAOYSA-N
    • SMILES： OCCCCN1CCNC(C)C1

Computed Properties

  • Exact Mass: 172.15800
  • Monoisotopic Mass: 172.158
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 119
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 35.5Ų

Experimental Properties

  • Density: 0.948
  • Boiling Point: 281.3°C at 760 mmHg
  • Flash Point: 123.9°C
  • Refractive Index: 1.464
  • PSA: 35.50000
  • LogP: 0.31930

1-Piperazinebutanol,3-methyl- Customs Data

  • HS CODE：2933599090
  • Customs Data：

    China Customs Code:

    2933599090

    Overview:

    2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-Piperazinebutanol,3-methyl- Related Literature

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